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The table below summarizes key experimental data for Rosaramicin and Penicillin G from a rabbit model of

pneumococcal meningitis [1] [2].

Antibiotic Class
MIC/MBC (μg/ml)
Streptococcus
pneumoniae

CSF
Concentration
(μg/ml)

Bacterial
Reduction in
CSF (log10
CFU/ml)

Cure Rate
(5-day
treatment)

Rosaramicin Macrolide 0.25 / 0.50 1.54 (peak) 6.2 ± 0.5 →
3.36 ± 1.12

5/15 (100
mg/kg/day)

Penicillin G Beta-
lactam

0.03 / 0.06 Similar to
Rosaramicin

6.4 ± 0.36 →
1.3 ± 0.67

7/10 (100
mg/kg/day)

Key Findings from the Comparison:

Efficacy: Penicillin G demonstrated significantly greater efficacy (( P < 0.01 )) than Rosaramicin
in reducing bacterial counts in cerebrospinal fluid (CSF) and achieving a higher cure rate in the
animal model [1] [2].

Safety: The study reported a significant safety concern for Rosaramicin. At a higher dose (250
mg/kg/day), it caused acute, fulminant enterocecitis and death in 7 out of 8 rabbits within 48 hours

[1] [2].
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Experimental Methodology

The key experiments cited above were conducted using the following protocols [1] [2]:

Animal Model Induction:

Rabbits were infected intracisternally (into the cisterna magna) with ( 10^4 ) colony-forming

units of Streptococcus pneumoniae type III.
Treatment was initiated 96 hours after infection to allow for established meningitis.

Treatment Groups and Dosing:

Intravenous Infusion: For short-term bacterial clearance studies, Rosaramicin was infused at
25 mg/kg/h and Penicillin G at 30 mg/kg/h for 8 hours.

Intramuscular Treatment: For 5-day outcome studies, Rosaramicin was administered at 100
mg/kg/day, and Penicillin G at 100 mg/kg/day and 300 mg/kg/day.

Efficacy Assessment:

Bacterial Load: Quantified by collecting CSF samples and measuring the number of
pneumococci, reported as log10 colony-forming units per ml (log10 CFU/ml).

Treatment Outcome: Animals were considered "cured" based on survival and the elimination
of the infecting bacteria after the 5-day treatment course.

Pharmacokinetic Measurement:

Cerebrospinal Fluid (CSF) concentrations of the antibiotics were measured to confirm drug

penetration to the site of infection.

The workflow of this experimental study can be visualized as follows:
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Insights on Macrolides in Veterinary Medicine

While direct comparative data for Rosaramicin against other macrolides in veterinary use is scarce, other

macrolides and related antibiotics are well-established.

Tiamulin: A pleuromutilin antibiotic (often discussed with macrolides) is effective in swine for treating
dysentery and pneumonia. It is considered effective against Mycoplasma gallisepticum in chickens,

with studies showing better results at higher doses (25 mg/kg) or in combination with chlortetracycline
[3] [4].

Tylosin and Erythromycin: These macrolides are commonly used in animals. It's noteworthy that a
study in Chinese swine found a high prevalence of erythromycin resistance (66.67%) in Enterococcus
faecalis isolates, with the erm(B) gene being the most common resistance mechanism [5]. This
highlights a significant challenge for macrolide use.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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